Cas no 2030072-21-8 (4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol)

• Product Name: 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol
• CAS No: 2030072-21-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6152054
• PubChem ID: 165524832
• Update Time: 2025-06-10

4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol
• 2030072-21-8
• EN300-1626306

• Inchi： 1S/C8H11NO2S/c1-5-9-7(4-12-5)6-2-11-3-8(6)10/h4,6,8,10H,2-3H2,1H3
• InChI Key： VPOSXSSAAAYTIB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1COCC1O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol

Introduction to 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol (CAS No. 2030072-21-8)

4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol (CAS No. 2030072-21-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a hydroxyl group, making it a promising candidate for various therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its biological activity and has been extensively studied in the development of drugs targeting various diseases, including cancer, diabetes, and neurodegenerative disorders. The presence of the hydroxyl group in the 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol structure further enhances its potential as a pharmacophore, contributing to its solubility and reactivity.

Recent studies have highlighted the potential of 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol could be a valuable lead compound in the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol has also been investigated for its potential as an antidiabetic agent. Studies conducted by researchers at the University of California have demonstrated that this compound can improve insulin sensitivity and glucose metabolism in animal models of type 2 diabetes. The mechanism of action appears to involve the activation of AMPK (adenosine monophosphate-activated protein kinase), a key regulator of cellular energy homeostasis.

The structural versatility of 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol also makes it an attractive candidate for drug design and optimization. Chemists can modify the substituents on the thiazole ring and the oxolan backbone to fine-tune the compound's pharmacological properties. For example, introducing different functional groups at the 2-position of the thiazole ring can enhance the compound's binding affinity to specific receptors or enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(2-methyl-1,3-thiazol-4-yl)oxolan-3-ol (CAS No. 2030072-21-8) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.